Cas no 65469-88-7 (1,3-Butanediol, 1-phenyl-)

1,3-Butanediol, 1-phenyl- structure

Product Name:1,3-Butanediol, 1-phenyl-

CAS No:65469-88-7

Molecular Formula:C₁₀H₁₄O₂

Molecular Weight:166.21696

CID:398674

PubChem ID:5232872

1,3-Butanediol, 1-phenyl- Properties

Names and Identifiers

- 1,3-Butanediol, 1-phenyl-
- 65469-88-7
- 1-phenyl-1,3-butanediol
- QTYZWFQTOYXFBL-UHFFFAOYSA-N
- 1-phenylbutane-1,3-diol
- 2,4-Dihydroxy-4-phenylbutan
- AKOS000125463
- SCHEMBL75953
- +Expand
- InChIKey： QTYZWFQTOYXFBL-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H14O2/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6,8,10-12H,7H2,1H3
- SMILES： CC(CC(C1=CC=CC=C1)O)O

Computed Properties

Exact Mass: 166.09942
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 166.099379685g/mol
Heavy Atom Count: 12
Complexity: 119
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.46

1,3-Butanediol, 1-phenyl- Related Literature

1. Broadband graphene-based photoacoustic microscopy with high sensitivity†

Fan Yang,Wei Song,Chonglei Zhang,Changjun Min,Hui Fang,Luping Du,Peng Wu,Wei Zheng,Changhui Li,Siwei Zhu,Xiaocong Yuan Nanoscale, 2018,10, 8606-8614
2. 18. Organoboron halides. Part VI. Hydroboration of 3,3,3-trifluoropropene

J. Chem. Soc., 1962, 94-97
3. A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†

Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106
4. Electrophoretic deposition of TiO2 nanorods for low-temperature dye-sensitized solar cells

Fang Shao,Jing Sun,Lian Gao,Jiazang Chen,Songwang Yang RSC Adv., 2014,4, 7805-7810
5. ortho-Dichlorobenzene as a pore modifier for PEMFC catalyst electrodes and dense Nafion membranes with one porous surface

N. Nambi Krishnan,Jong Hyun Jang,Hyoung-Juhn Kim,Suk-Woo Nam,Tae-Hoon Lim J. Mater. Chem., 2012,22, 14602-14607
6. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
7. Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts

P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
8. Molecular and electronic structure of an azidocobalt(iii) complex derived from X-ray crystallography, linear spectroscopy and quantum chemical calculations†

Luis I. Domenianni,Reinhold Fligg,Annett Schäfermeier,Steffen Straub,Julia Beerhues,Biprajit Sarkar,Peter Vöhringer Phys. Chem. Chem. Phys., 2019,21, 20393-20402
9. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†

Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999
10. A fluorescence on–off sensor for Cu2+ and its resultant complex as an off–on sensor for Cr3+ in aqueous media†

Yunling Gao,Jieming Shu,Cong Zhang,Xiang Zhang,Haiyan Chen,Kejian Yao RSC Adv., 2015,5, 74629-74637

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